Cas no 852145-26-7 (ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• CAS No: 852145-26-7
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 6242214
• PubChem ID: 4616949
• Update Time: 2025-05-20

ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• CCG-29753
• ethyl 2-{[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• SR-01000907550-1
• ethyl 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• AKOS024592352
• F0653-0360
• SR-01000907550
• ethyl 2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• 852145-26-7

• Inchi： 1S/C17H20N4O3S/c1-3-24-15(22)11-25-17-20-19-16(21(17)8-9-23-2)13-10-18-14-7-5-4-6-12(13)14/h4-7,10,18H,3,8-9,11H2,1-2H3
• InChI Key： IZXYSBFTUZBDDS-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NN=C(C2=CNC3C=CC=CC2=3)N1CCOC

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Additional information on ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate

Ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate: A Comprehensive Overview

Ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate (CAS No. 852145-26-7) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates an indole moiety, a triazole ring system, and an acetate group. The presence of these functional groups makes it a versatile molecule with the potential for various chemical transformations and interactions.

The indole group (indole moiety) in the molecule is known for its aromaticity and ability to participate in hydrogen bonding, which can enhance the compound's solubility and bioavailability. The triazole ring system (triazole ring system), on the other hand, is a heterocyclic structure that is widely used in medicinal chemistry due to its stability and ability to act as a scaffold for various bioactive molecules. The combination of these groups in ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate makes it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. For instance, researchers have explored its role as a potential inhibitor of certain enzymes involved in inflammatory processes. The sulfur atom in the sulfanyl group (sulfanyl group) plays a crucial role in these interactions by providing a site for covalent binding to target proteins.

In addition to its pharmaceutical applications, ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate has shown promise in agrochemical research. Its ability to inhibit plant pathogens has been investigated, making it a potential candidate for the development of new pesticides or fungicides. The methoxyethyl group (methoxyethyl group) within the molecule contributes to its lipophilicity, which can enhance its penetration into plant tissues.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the indole ring system and the subsequent incorporation of the triazole and acetate groups. Researchers have also explored alternative synthetic routes to improve the efficiency of the process and reduce costs.

From an environmental perspective, ethyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate has been studied for its biodegradability and environmental impact. Initial findings suggest that it has a moderate environmental footprint, with degradation products that are not harmful to aquatic life under normal conditions.

In conclusion, ethyl 2-{5-(1H-indol-3